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Compound of Interest

Compound Name: Formyl chloride

Cat. No.: B3050398 Get Quote

Disclaimer: Formyl chloride is an exceptionally unstable and highly reactive chemical. It is not

stable at room temperature and decomposes into toxic and corrosive gases.[1][2][3] This guide

provides essential safety and logistical information for its disposal. Due to its inherent hazards,

in-laboratory treatment or neutralization of formyl chloride is strongly discouraged. The only

recommended disposal method is through a licensed professional hazardous waste service.

Immediate Safety and Handling Protocols
Due to its extreme instability, formyl chloride is rarely isolated and is often generated in situ

for immediate use.[3][4] Any handling or disposal preparation must occur in a well-ventilated

chemical fume hood. Personnel must wear appropriate Personal Protective Equipment (PPE),

including:

Chemical-resistant gloves (inspect before use)[5]

Safety glasses and a face shield[5]

A full-coverage lab coat or chemical-resistant suit[5]

If exposure is possible, use a NIOSH-approved respirator with appropriate cartridges.[5]

Core Hazards:

Extreme Instability: Formyl chloride readily and autocatalytically decomposes into carbon

monoxide (CO) and hydrogen chloride (HCl).[4][6] This decomposition can occur at room

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3050398?utm_src=pdf-interest
https://www.benchchem.com/product/b3050398?utm_src=pdf-body
https://en.wikipedia.org/wiki/Acyl_chloride
https://m.youtube.com/watch?v=_JcC5UwqKOc
https://www.britannica.com/science/formyl-chloride
https://www.benchchem.com/product/b3050398?utm_src=pdf-body
https://www.benchchem.com/product/b3050398?utm_src=pdf-body
https://www.britannica.com/science/formyl-chloride
https://chemistry.stackexchange.com/questions/116419/why-is-formyl-chloride-unstable-while-higher-acyl-chlorides-are-stable
https://www.angenechemical.com/sds/2565-30-2.pdf
https://www.angenechemical.com/sds/2565-30-2.pdf
https://www.angenechemical.com/sds/2565-30-2.pdf
https://www.angenechemical.com/sds/2565-30-2.pdf
https://www.benchchem.com/product/b3050398?utm_src=pdf-body
https://chemistry.stackexchange.com/questions/116419/why-is-formyl-chloride-unstable-while-higher-acyl-chlorides-are-stable
https://www.smolecule.com/products/s3338824
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


temperature, and the compound is typically only stable at -60°C or below.[1][7]

Water Reactivity: It hydrolyzes in the presence of water or moisture to produce formic acid

and hydrochloric acid.[6][8]

Health Hazards: It is classified as harmful if swallowed, causes skin irritation, and can cause

serious eye and respiratory irritation.[5]

Quantitative Data Summary
The following table summarizes the key chemical properties and hazards of formyl chloride.

Property/Hazard Data Reference

Chemical Formula CHClO [5]

Molecular Weight 64.47 g/mol [9]

Primary Decomposition

Decomposes into Carbon

Monoxide (CO) and Hydrogen

Chloride (HCl)

[3][6][8]

Reaction with Water

Hydrolyzes to Formic Acid

(HCOOH) and Hydrochloric

Acid (HCl)

[6][10]

GHS Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[5]

Disposal Plan and Operational Steps
The procedural guidance for formyl chloride disposal is centered on safe containment and

transfer to a certified hazardous waste management facility. Do not attempt to neutralize or

dispose of this chemical down the drain.[5]

Step 1: Immediate Containment and Labeling
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Do Not Mix: Do not mix formyl chloride waste with any other waste stream. Keep it in its

original container if possible, or a designated, compatible, and sealable waste container.

Secure Closure: Ensure the container is tightly closed to prevent the escape of vapors and to

minimize contact with atmospheric moisture.

Clear Labeling: Label the container clearly and accurately. The label must include:

The words "Hazardous Waste"

The chemical name: "Formyl Chloride"

The associated hazards (e.g., "Highly Unstable," "Water-Reactive," "Corrosive," "Toxic

Gas Formation")

Appropriate GHS pictograms.

Step 2: Safe Temporary Storage
Designated Area: Store the sealed and labeled container in a designated satellite

accumulation area for hazardous waste.

Segregation: Ensure the container is segregated from all incompatible materials, especially

water, bases, alcohols, and oxidizing agents.[11]

Ventilation: The storage area must be cool, dry, and well-ventilated.

Step 3: Arrange for Professional Disposal
Contact EHS: Immediately contact your institution's Environmental Health and Safety (EHS)

department or the designated chemical safety officer.

Provide Information: Inform them that you have highly unstable formyl chloride waste that

requires disposal. Provide details on the quantity and the container it is in.

Follow Instructions: Follow the specific instructions provided by the EHS department for the

pickup and disposal by a licensed professional waste disposal service.[5] These services are

equipped to handle highly reactive and unstable chemicals safely.
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Mandatory Disposal Workflow
The logical workflow for the disposal of formyl chloride is strict and prioritizes safety by

eliminating any in-laboratory treatment steps. The process ensures the material is safely

contained and handed over to professionals.
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Identify Formyl Chloride Waste
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Step 1
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Licensed Professional Disposal Service

Final Step

Click to download full resolution via product page

Caption: Mandatory workflow for the safe disposal of formyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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